N-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H23N3O2S2/c1-10-14(20-11(2)15-10)9-17-7-3-4-12(8-17)16-21(18,19)13-5-6-13/h12-13,16H,3-9H2,1-2H3
• InChI Key: TXILATYTSWUCOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCCC(C2)NS(=O)(=O)C3CC3
• Molecular Formula: C14H23N3O2S2
• Molecular Weight: 329.5 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Molecular Structure Analysis

Thiazoles are planar and characterized by significant pi-electron delocalization, indicating some degree of aromaticity. The calculated pi-electron density marks C5 as the primary site for electrophilic substitution, and C2-H as susceptible to deprotonation.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds and synthetic drugs. They appear in various antibiotics and are used as antidepressant, antiulcer agent, anti-inflammatory drug, HIV/AIDS drug, and cancer treatment drug.

Physical And Chemical Properties Analysis

Thiazole is a pale yellow liquid with a pyridine-like odor and the molecular formula C3H3NS. It is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on the specific compound and its biological target. For example, some thiazole derivatives have been found to show potent antioxidant activity.

Future Directions

Thiazoles and their derivatives continue to be a focus of research due to their wide range of biological activities. Future work may involve the design and synthesis of new thiazole-based compounds with improved potency and selectivity for various biological targets.